Cas no 147932-64-7 (perchloric acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate)

• Product Name: perchloric acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate
• CAS No: 147932-64-7
• MF: C₁₇H₁₃ClN₂O₅S
• MW: 392.813522100449
• CID: 6430936
• PubChem ID: 21177787
• Update Time: 2025-07-08

perchloric acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate Chemical and Physical Properties

Names and Identifiers

• perchloric acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate
• 4-methyl-2-phenylthiazolo[3,2-a]quinoxalin-10-ium-1-olate perchlorate
• 147932-64-7
• AKOS003623280
• F0176-0033
• 4-methyl-2-phenyl-[1,3]thiazolo[3,2-a]quinoxalin-1-one;perchloric acid
• perchloric acid 4-methyl-2-phenyl-10alambda5-[1,3]thiazolo[3,2-a]quinoxalin-10a-ylium-1-olate

• Inchi： 1S/C17H12N2OS.ClHO4/c1-11-17-19(14-10-6-5-9-13(14)18-11)16(20)15(21-17)12-7-3-2-4-8-12;2-1(3,4)5/h2-10H,1H3;2H
• InChI Key： JUTXXPSUOYVDAI-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])O.S1=C(C2C=CC=CC=2)C(N2C3C=CC=CC=3N=C(C)C=12)=O

Computed Properties

• Exact Mass: 392.0233704g/mol
• Monoisotopic Mass: 392.0233704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 681
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on perchloric acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate

Introduction to Perchloric Acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate (CAS No. 147932-64-7)

Perchloric Acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate, identified by its CAS number 147932-64-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and biotechnology.

The molecular structure of Perchloric Acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate incorporates a complex arrangement of atoms, including nitrogen, sulfur, and oxygen heterocycles. These elements contribute to the compound's distinctive chemical reactivity and potential biological activity. The presence of a perchlorate group further enhances its interaction with biological systems, making it a promising candidate for drug design and synthesis.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds. The unique pharmacophoric features of Perchloric Acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate have positioned it as a key intermediate in the synthesis of potential drug candidates targeting various diseases. Researchers have been exploring its efficacy in inhibiting key enzymatic pathways associated with inflammation, cancer, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its ability to modulate intracellular signaling pathways. Studies have demonstrated that it can interact with multiple targets, including kinases and transcription factors, which are critical regulators of cellular processes. The molecular interactions between Perchloric Acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate and these biological targets have been investigated using advanced spectroscopic techniques and computational modeling.

The synthesis of Perchloric Acid 4-methyl-2-phenyl-10-1,3thiazolo3,2-aquinoxalin-10-ylium-1-olate involves a multi-step process that requires precise control over reaction conditions. The incorporation of the perchlorate group into the heterocyclic framework necessitates careful handling to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of this process, making it more accessible for large-scale production.

Evaluation of the pharmacological properties of Perchloric Acid 4-methyl-2-phenoxybenzoyl chloride has revealed promising results in preclinical studies. These studies have focused on its potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. Additionally, its ability to modulate oxidative stress has been observed in cell culture models, suggesting its therapeutic potential in conditions associated with oxidative damage.

The structural complexity of Perchloric Acid 4-methyl-oxybenzoyl chloride presents both challenges and opportunities for drug development. While its intricate framework offers multiple sites for interaction with biological targets, it also requires careful optimization to enhance bioavailability and reduce potential side effects. Researchers are employing structure-based drug design approaches to refine the compound's pharmacokinetic profile.

In conclusion, Perchloric Acid 4-methyl-oxybenzoyl chloride represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing critical health challenges is likely to expand further.